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Compound of Interest

Compound Name: 2-Fluoro-5-(trifluoromethyl)phenol

Cat. No.: B114161

Essential Safety and Handling Guide for 2-Fluoro-5-
(trifluoromethyl)phenol

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Fluoro-5-
(trifluoromethyl)phenol (CAS No: 141483-15-0). The following procedures are designed to
ensure the safe management of this chemical in a laboratory setting.

Hazard Identification and Classification

2-Fluoro-5-(trifluoromethyl)phenol is a hazardous substance, classified as a flammable liquid
and vapor. It is harmful if swallowed, in contact with skin, or if inhaled.[1] It causes skin
irritation, serious eye damage, and may cause respiratory irritation.[1][2][3]

GHS Hazard Statements: H226, H302, H312, H315, H318, H319, H332, H335[1][3]

Signal Word: Danger|[3]

Physical and Chemical Properties

A summary of the key quantitative data for 2-Fluoro-5-(trifluoromethyl)phenol is provided
below.
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Property Value

Molecular Formula C7HaF40O

Molecular Weight 180.10 g/mol

Appearance Colorless to red to green clear liquid[4]
Boiling Point 146 °C

Density 1.436 g/mL at 25 °C

Flash Point 57 °C (134.6 °F) - closed cup
Refractive Index n20/D 1.439

Operational Plan: Safe Handling Protocol

A systematic approach is essential to minimize risk when handling 2-Fluoro-5-
(trifluoromethyl)phenol. All work with this compound must be conducted in a certified
chemical fume hood.[2][5]

Personal Protective Equipment (PPE) Requirements

A comprehensive suite of personal protective equipment is mandatory.
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Protection Type

Required PPE

Specifications and Best
Practices

Eye and Face

Chemical Splash Goggles and
Face Shield

Goggles should be worn at all
times. A face shield must be
worn over the goggles when
there is a splash risk.[2][5]

Hand Protection

Double Nitrile Gloves or Butyl

Rubber/Neoprene Gloves

For incidental contact, two
pairs of nitrile gloves are
recommended. For direct
handling or splash risk, more
robust butyl rubber or
neoprene gloves should be
used.[2][5] Gloves must be
inspected before use and
changed immediately if

contaminated.[5]

Body Protection

Flame-Retardant Lab Coat and

Chemical-Resistant Apron

A fully buttoned, flame-
retardant lab coat is required.
[5] A chemical-resistant apron
should be worn over the lab
coat for procedures with a

higher splash risk.[5]

Respiratory

Certified Chemical Fume Hood

All handling of this chemical
must occur within a properly
functioning chemical fume
hood to minimize inhalation
exposure.[2][5] If a fume hood
is not feasible, a NIOSH-
approved respirator with an
organic vapor cartridge is
required.[2][6]

Foot Protection

Closed-Toed Shoes

Street shoes are not permitted

in the laboratory.[5]
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Experimental Protocol: Step-by-Step Handling
Procedure

e Preparation:

[¢]

Designate a specific area within a certified chemical fume hood for the procedure.

[¢]

Ensure an emergency eyewash station and safety shower are readily accessible.[2]

o

Assemble and inspect all required PPE as detailed in the table above.

o

Bring all necessary chemicals and laboratory equipment into the fume hood.[5]
e Handling:
o Don all required PPE before opening the chemical container.[5]

o Avoid direct contact with the chemical. Use appropriate laboratory equipment for all
transfers.[5]

o Keep the container tightly closed when not in use.[1]
e Post-Handling:
o Decontaminate all equipment and the work surface with soap and water.[7]
o Remove PPE carefully, avoiding cross-contamination.
o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[8][9]

Emergency Procedures

Immediate and appropriate action is vital in the event of an exposure.
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Exposure Type Immediate Action

Immediately flush the affected area with copious
amounts of water for at least 15 minutes while
removing contaminated clothing.[2][5] Some
Skin Contact sources recommend wiping the area with
polyethylene glycol (PEG-300 or PEG-400) after
initial water flushing for phenol exposure.[2]

Seek immediate medical attention.[2][5]

Immediately flush eyes with a gentle stream of
water for at least 15 minutes, holding the eyelids

Eye Contact ] ) ) }
open.[2][5] Seek immediate medical attention.[2]

[5]

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has
Inhalation ) o o

stopped, begin artificial respiration.[2][5] Seek

immediate medical attention.[2][5]

Do NOT induce vomiting.[2][5] Rinse the mouth

Ingestion with water.[2] Seek immediate medical attention.

[2][5]

For small spills, contain the spill with an inert
absorbent material (e.g., vermiculite, sand).[2]
Collect the absorbed material into a sealed,

Spill labeled container for hazardous waste disposal.
[2] For large spills, evacuate the area and
contact your institution's emergency response
team.[2][7]

Disposal Plan

Dispose of 2-Fluoro-5-(trifluoromethyl)phenol and any contaminated materials as hazardous
waste in accordance with all local, state, and federal regulations.[2]

o Waste Segregation:
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o Solid Waste: Collect any solid waste contaminated with the chemical in a clearly labeled,
sealed container. The label should read "Halogenated Organic Waste - Solid."[10]

o Liquid Waste: Collect liquid waste in a shatter-proof, compatible container.[10] The
container must be labeled "Halogenated Organic Waste - Liquid."[10]

o Do not mix with non-halogenated waste.[10]

e Labeling and Storage:

o All waste containers must be clearly labeled with the chemical name "2-Fluoro-5-
(trifluoromethyl)phenol” and the words "Hazardous Waste."[10]

o Keep waste containers tightly closed except when adding waste.[10]

o Store waste in a designated, well-ventilated area away from heat, ignition sources, and
incompatible materials.[2][10]

» Final Disposal:

o Arrange for the collection of the hazardous waste by your institution's Environmental
Health and Safety (EHS) department or a licensed chemical waste disposal company.[10]

Workflow for Safe Handling of 2-Fluoro-5-
(trifluoromethyl)phenol
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Caption: Workflow for the safe handling of 2-Fluoro-5-(trifluoromethyl)phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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